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Compound of Interest

Compound Name: INF 195

Cat. No.: B15611257

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents like TMP195, a selective class lla histone deacetylase (HDAC)
inhibitor, are critical for ensuring laboratory safety and regulatory compliance.[1] This guide
provides a comprehensive overview of the necessary procedures for the safe disposal of
TMP195, encompassing immediate safety precautions, step-by-step disposal instructions, and
spill management protocols. Adherence to these guidelines is essential to minimize exposure
risks and protect the environment.

TMP195 Chemical and Physical Properties

A summary of the key quantitative data for TMP195 is provided in the table below for easy

reference.
Property Value
Molecular Formula C23H19F3N4Os
Molecular Weight 456.42 g/mol
Appearance White to off-white solid
Solubility Soluble in DMSO (up to 50 mM)
Storage (Solid) Store at -20°C for up to 3 years[1]
Storage (in Solvent) Store at -80°CJ[1]
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Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle TMP195 with the
appropriate safety measures to minimize exposure risks.

Personal Protective Equipment (PPE): Always wear the following PPE when handling TMP195:
o Eye Protection: Safety goggles with side-shields.[1]

» Hand Protection: Chemical-resistant protective gloves (e.g., nitrile).[1]

» Body Protection: An impervious lab coat or clothing.[1]

o Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling dust
or aerosols.[1]

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[1]

» Ensure that a safety shower and eye wash station are readily accessible.[1]
Handling Recommendations:

¢ Avoid inhalation of dust or aerosols.[1]

e Prevent contact with skin and eyes.[1]

e Do not eat, drink, or smoke in areas where TMP195 is handled.[1]

Step-by-Step Disposal Procedure for TMP195

The disposal of TMP195 must be carried out in a manner that ensures safety and regulatory
compliance. All waste containing TMP195 should be treated as hazardous chemical waste.

Step 1: Waste Segregation and Collection

e Solid Waste: Place any unused or expired solid TMP195 into a clearly labeled, sealed
container designated for hazardous chemical waste. Contaminated materials such as
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weighing paper, pipette tips, and gloves should also be collected in this container.[1]

» Liquid Waste: Collect all solutions containing TMP195 in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other incompatible waste streams.[1]

Step 2: Labeling The waste container must be labeled with "Hazardous Waste," the full
chemical name "TMP195," and any other identifiers required by your institution's environmental
health and safety (EHS) department.[1]

Step 3: Storage and Disposal Store the sealed hazardous waste containers in a designated,
secure area away from incompatible materials. Arrange for disposal through your institution's
EHS department or a licensed hazardous waste disposal contractor.
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In the event of a spill, follow these procedures:

Immediate Action: Evacuate non-essential personnel from the immediate area.[1]

o Containment: For liquid spills, absorb the material with an inert, non-combustible absorbent
material such as vermiculite, dry sand, or earth.[1] For solid spills, carefully sweep or
vacuum the material, avoiding dust generation.[1]

e Collection: Place the contained material and any contaminated cleaning supplies into a
sealed, labeled hazardous waste container for disposal.[1]

o Decontamination: Clean the spill area with a suitable solvent (e.g., alcohol), followed by a
thorough wash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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